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Compound of Interest

Compound Name: GW3965

Cat. No.: B7884259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of GW3965, a potent and selective

synthetic agonist for the Liver X Receptors (LXRs), LXRα and LXRβ. GW3965 is a widely

utilized chemical probe in preclinical research to investigate the therapeutic potential of LXR

activation in various physiological and pathological processes, including lipid metabolism,

inflammation, and neurodegenerative diseases.

Chemical Properties and Potency
GW3965, with the chemical formula C33H31ClF3NO3, is an orally active, non-steroidal LXR

agonist.[1] It exhibits high affinity for both LXR isoforms, with a greater potency for LXRβ.[2][3]

Table 1: In Vitro Potency of GW3965

Target Assay Type Value Reference

Human LXRα
Cell-based assay

(EC50)
190 nM [2][4]

Human LXRβ
Cell-based assay

(EC50)
30 nM [2][4]

Human LXRα
Cell-free ligand-

sensing assay (EC50)
125 nM [4]
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Mechanism of Action and Selectivity
GW3965 functions as a full agonist of LXRs. Upon binding, it induces a conformational change

in the receptor, leading to the recruitment of coactivators and the formation of a heterodimer

with the Retinoid X Receptor (RXR).[5][6][7] This complex then binds to LXR Response

Elements (LXREs) in the promoter regions of target genes, initiating their transcription.[5][6]

Selectivity: GW3965 demonstrates excellent selectivity for LXRs over a panel of other nuclear

receptors, including PPARα, PPARδ, PPARγ, FXR, RARα, TRβ, VDR, CAR, AR, GR, MR, and

PR.[8] However, some cross-reactivity with the Pregnane X Receptor (PXR) has been noted,

with a greater than 10-fold selectivity for LXR over PXR in a GAL4-reporter assay.[8]

LXR Signaling Pathway
The activation of the LXR signaling pathway by GW3965 plays a crucial role in regulating

cholesterol homeostasis, fatty acid metabolism, and inflammation. A simplified representation of

this pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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